Cas no 113202-71-4 (Chrysene, 6-nitroso-)

• Product Name: Chrysene, 6-nitroso-
• CAS No: 113202-71-4
• MF: C₁₈H₁₁NO
• MW: 257.286044359207
• CID: 193641
• PubChem ID: 3028003
• Update Time: 2025-04-19

Chrysene, 6-nitroso- Chemical and Physical Properties

Names and Identifiers

• Chrysene, 6-nitroso-
• 6-Nitrosochrysene
• 6-NITROSO-CHRYSENE
• AC1MHKT8
• ACMC-20mhms
• AG-D-32867
• CCRIS 2977
• CTK0I0143
• GC1937000
• NIOSH
• GC19370000
• NIOSH/GC1937000
• DTXSID90150321
• 113202-71-4

• Inchi： 1S/C18H11NO/c20-19-18-11-17-13-6-2-1-5-12(13)9-10-15(17)14-7-3-4-8-16(14)18/h1-11H
• InChI Key： BGCUVRJKBSXIDZ-UHFFFAOYSA-N
• SMILES： O=NC1C=C2C3C=CC=CC=3C=CC2=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 257.08413
• Monoisotopic Mass: 257.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 494.8°Cat760mmHg
• Flash Point: 203.3°C
• Refractive Index: 1.677
• PSA: 29.43